4-(2-ethylbutanoyl)-N-[(4-methylphenyl)methyl]-1H-pyrrole-2-carboxamide

• IUPAC Name: 4-(2-ethylbutanoyl)-N-[(4-methylphenyl)methyl]-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C19H24N2O2/c1-4-15(5-2)18(22)16-10-17(20-12-16)19(23)21-11-14-8-6-13(3)7-9-14/h6-10,12,15,20H,4-5,11H2,1-3H3,(H,21,23)
• InChI Key: UYGZIOLRJOTGOR-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)C1=CNC(=C1)C(=O)NCC2=CC=C(C=C2)C
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

4-(2-ethylbutanoyl)-N-[(4-methylphenyl)methyl]-1H-pyrrole-2-carboxamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as EBC-46 and has been found to have a range of interesting properties that make it a promising candidate for further investigation.

Scientific Research Applications

Anti-HIV Potential

• Compounds similar to 4-(2-ethylbutanoyl)-N-[(4-methylphenyl)methyl]-1H-pyrrole-2-carboxamide have been investigated for their potential as anti-HIV agents. For instance, 1-(4-Methylphenyl)-5-oxo-2-phenylpyrrolidine-2-carboxamide, a related compound, is a potential anti-human immunodeficiency virus type 1 (HIV-1) non-nucleoside reverse transcriptase inhibitor (Tamazyan et al., 2007).

Structural and Synthetic Applications

• Derivatives of this compound have been used in the synthesis of other chemical structures. For example, reactions of similar compounds have led to the formation of pyrrolo[1,2-a]pyrimidinediones and pyrimido[1,2-a]isoindolediones, showcasing their versatility in organic synthesis (Stájer et al., 2006).

Antimicrobial Activity

• Some pyrrole derivatives, which include structures related to 4-(2-ethylbutanoyl)-N-[(4-methylphenyl)methyl]-1H-pyrrole-2-carboxamide, have shown potential as antimicrobial agents. Specific derivatives have exhibited high anti-staphylococcus activity, underscoring their potential in developing new antimicrobial compounds (Biointerface Research in Applied Chemistry, 2020).

Analgesic and Neurobehavioral Activity

• Compounds structurally similar to 4-(2-ethylbutanoyl)-N-[(4-methylphenyl)methyl]-1H-pyrrole-2-carboxamide have been synthesized and evaluated for analgesic and neurobehavioral effects. This highlights the potential of such compounds in the development of new drugs with pain-relieving properties (Massa et al., 1989).

Chiral Conducting Polymers

• Research has been conducted on synthesizing optically active pyrrole monomers, including derivatives of 4-(2-ethylbutanoyl)-N-[(4-methylphenyl)methyl]-1H-pyrrole-2-carboxamide, for the development of chiral conducting polymers. These polymers have potential applications in electronic devices and materials science (Chen et al., 1997).